Cas no 864841-53-2 (6-Bromo-4,4-dimethylthiochroman 1-oxide)
864841-53-2 structure
Product Name:6-Bromo-4,4-dimethylthiochroman 1-oxide
CAS No:864841-53-2
MF:C11H13BrOS
MW:273.189321279526
CID:2809342
PubChem ID:11680629
Update Time:2025-04-21
6-Bromo-4,4-dimethylthiochroman 1-oxide Chemical and Physical Properties
Names and Identifiers
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- 864841-53-2
- starbld0008129
- 6-bromo-4,4-dimethylthiochroman 1-oxide
- SCHEMBL5421348
- DTXSID00470527
- AGN-PC-00E0DA
- 6-Bromo-4,4-dimethylthiochroman 1-oxide
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- Inchi： 1S/C11H13BrOS/c1-11(2)5-6-14(13)10-4-3-8(12)7-9(10)11/h3-4,7H,5-6H2,1-2H3
- InChI Key： ZZUMTQDABUXJPU-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(C)(C)CCS2=O
Computed Properties
- Exact Mass: 271.98705g/mol
- Monoisotopic Mass: 271.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 36.3Ų
6-Bromo-4,4-dimethylthiochroman 1-oxide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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